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This technical guide provides an in-depth exploration of the core auxin receptor system, a

cornerstone of plant physiology. It details the molecular signaling pathway, summarizes key

quantitative data, and provides detailed protocols for essential experimental methodologies.

The information presented is intended to serve as a comprehensive resource for researchers

investigating plant development and for professionals in drug discovery seeking to modulate

plant growth pathways.

The Core Auxin Signaling Pathway
Indole-3-acetic acid (IAA), the most abundant natural auxin, governs a vast array of

developmental processes in plants. Its action is primarily mediated through a nuclear signaling

pathway that offers a rapid and versatile mechanism for controlling gene expression. The core

of this pathway consists of three main protein families: the TRANSPORT INHIBITOR

RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins, which function as auxin co-

receptors; the Auxin/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors; and the

AUXIN RESPONSE FACTOR (ARF) transcription factors.

The pathway operates as a molecular switch, toggling between states of transcriptional

repression and activation based on intracellular auxin concentrations.

In the absence or at low levels of auxin, Aux/IAA proteins bind to ARF transcription factors.

This interaction prevents the ARFs from regulating their target genes. Furthermore, Aux/IAA
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proteins recruit co-repressors of the TOPLESS (TPL) family, which in turn engage histone

deacetylases to maintain a condensed, transcriptionally repressed chromatin state.[1][2][3]

In the presence of auxin, the hormone acts as a "molecular glue," promoting and stabilizing

the interaction between the TIR1/AFB proteins and a conserved degron motif (Domain II) on

the Aux/IAA proteins.[3] TIR1/AFB proteins are components of an SCF (Skp1-Cullin-F-box)

E3 ubiquitin ligase complex. The auxin-induced binding targets the Aux/IAA repressor for

polyubiquitination and subsequent degradation by the 26S proteasome.[4] The removal of

the Aux/IAA repressor liberates the ARF transcription factor, allowing it to activate or repress

the expression of auxin-responsive genes, thereby initiating a physiological response.[4]
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1. Vector Construction

3. Selection & Assay

Start

Clone TIR1/AFB into
'Bait' Vector (pGBKT7-DBD)

Clone Aux/IAA into
'Prey' Vector (pGADT7-AD)

2. Co-transform Bait and Prey
Plasmids into Yeast

Plate on SD/-Trp/-Leu
(Selects for both plasmids)

Replica-plate onto SD/-Trp/-Leu/-His
+ varying [IAA] + X-α-Gal

4. Analyze Results

No Growth / White Colonies
(No Interaction)

Growth / Blue Colonies
(Auxin-Dependent Interaction)
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System Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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